Cas no 1207723-85-0 (Methyl 6-(pyridin-3-yl)pyrimidine-4-carboxylate)

• Product Name: Methyl 6-(pyridin-3-yl)pyrimidine-4-carboxylate
• CAS No: 1207723-85-0
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• CID: 5735113
• PubChem ID: 67218575
• Update Time: 2025-06-07

Methyl 6-(pyridin-3-yl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL14758801
• 1207723-85-0
• methyl 6-pyridin-3-ylpyrimidine-4-carboxylate
• AKOS040812248
• F1967-7952
• methyl 6-(pyridin-3-yl)pyrimidine-4-carboxylate
• Methyl 6-(pyridin-3-yl)pyrimidine-4-carboxylate

• Inchi： 1S/C11H9N3O2/c1-16-11(15)10-5-9(13-7-14-10)8-3-2-4-12-6-8/h2-7H,1H3
• InChI Key： GELNEFTVIIRGFV-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C2C=NC=CC=2)=NC=N1)=O

Computed Properties

• Exact Mass: 215.069476538g/mol
• Monoisotopic Mass: 215.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on Methyl 6-(pyridin-3-yl)pyrimidine-4-carboxylate

Comprehensive Overview of Methyl 6-(pyridin-3-yl)pyrimidine-4-carboxylate (CAS No. 1207723-85-0)

Methyl 6-(pyridin-3-yl)pyrimidine-4-carboxylate (CAS No. 1207723-85-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a pyridine and pyrimidine core, is widely studied for its potential applications in drug discovery, particularly in kinase inhibition and enzyme modulation. Researchers are increasingly exploring its derivatives for their bioactivity, making it a hotspot in medicinal chemistry.

The molecular structure of Methyl 6-(pyridin-3-yl)pyrimidine-4-carboxylate combines a pyrimidine carboxylate moiety with a pyridinyl substituent, which enhances its binding affinity to biological targets. This dual functionality makes it a versatile intermediate in synthesizing more complex molecules. Recent studies highlight its role in developing anticancer agents and anti-inflammatory drugs, aligning with the growing demand for novel therapeutics in precision medicine.

In the context of green chemistry, Methyl 6-(pyridin-3-yl)pyrimidine-4-carboxylate is also being investigated for its potential in sustainable synthesis routes. With the rise of AI-driven drug design, computational models frequently utilize this compound's scaffold to predict new bioactive molecules. This synergy between experimental and in silico approaches underscores its relevance in modern pharmaceutical innovation.

From a commercial perspective, the demand for high-purity intermediates like Methyl 6-(pyridin-3-yl)pyrimidine-4-carboxylate is rising, driven by the expansion of contract research organizations (CROs) and custom synthesis services. Its CAS No. 1207723-85-0 is often searched in databases such as SciFinder and Reaxys, reflecting its importance in academic and industrial settings. Analysts note its inclusion in patent filings related to kinase inhibitors and metabolic disorder treatments, further validating its therapeutic potential.

For researchers, key questions often revolve around the synthetic routes for Methyl 6-(pyridin-3-yl)pyrimidine-4-carboxylate, its spectroscopic characterization (e.g., NMR, HPLC), and its scalability in industrial production. Recent publications have addressed these topics, emphasizing optimized protocols for yield improvement and purity control. Additionally, its stability under various storage conditions is a frequent subject of inquiry, particularly for long-term pharmaceutical formulation studies.

In summary, Methyl 6-(pyridin-3-yl)pyrimidine-4-carboxylate (CAS No. 1207723-85-0) represents a critical building block in contemporary drug development. Its multifaceted applications, from targeted therapy to computational chemistry, position it as a compound of enduring scientific and commercial interest. As research progresses, its role in addressing unmet medical needs will likely expand, solidifying its place in the life sciences landscape.